Cas no 51985-26-3 (Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro-)
51985-26-3 structure
Product Name:Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro-
CAS No:51985-26-3
MF:C12H6Cl2N4O6
MW:373.105240345001
CID:384081
PubChem ID:328740
Update Time:2025-04-19
Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro-
- 51985-26-3
- NSC308813
- N-(3,5-dichlorophenyl)-2,4,6-trinitroaniline
- AKOS024430790
- NSC-308813
- DTXSID80316893
- N-(3,5-DICHLOROPHENYL)PICRYLAMINE
-
- Inchi: 1S/C12H6Cl2N4O6/c13-6-1-7(14)3-8(2-6)15-12-10(17(21)22)4-9(16(19)20)5-11(12)18(23)24/h1-5,15H
- InChI Key: LIGZGKCSTQNUKY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 371.96658
- Monoisotopic Mass: 371.9664393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 150Ų
Experimental Properties
- PSA: 141.45
Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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